![molecular formula C17H25ClF2N2O B2933320 N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride CAS No. 2418715-35-0](/img/structure/B2933320.png)
N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride, also known as UMB24, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. It is a small molecule that has been synthesized through a series of chemical reactions, and its unique chemical structure makes it an interesting target for further research.
Scientific Research Applications
Comparative Metabolism in Human and Rat Liver Microsomes
A study by Coleman, Linderman, Hodgson, and Rose (2000) explored the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes. These compounds are structurally related to N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide. The research indicated significant differences in the metabolic pathways between humans and rats, particularly in the bioactivation process leading to potentially carcinogenic products. This study highlights the importance of understanding species-specific metabolism in pharmacological and toxicological research (Coleman et al., 2000).
Chemoselective Acetylation in Drug Synthesis
Magadum and Yadav (2018) investigated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a key intermediate in antimalarial drug synthesis. This process is relevant to the broader class of acetamide compounds, including N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide, as it provides insights into efficient and selective synthetic routes for pharmaceutical compounds (Magadum & Yadav, 2018).
L,D-Dipeptide Aggregate Structures
A study by Akazome, Senda, and Ogura (2002) on the inclusion compounds of (S)-phenylglycyl-(R)-phenylglycine with amides, such as acetamide, sheds light on the molecular structures and interactions that could be applicable to N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide. Understanding these molecular arrangements can be crucial for the development of new drugs and materials (Akazome et al., 2002).
Synthesis of Related Acetamide Derivatives
Barlow et al. (1991) synthesized a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, which are structurally related to the target compound. Their research focused on the biological evaluation of these compounds as opioid kappa agonists, demonstrating the potential therapeutic applications of similar acetamide derivatives in pain management (Barlow et al., 1991).
properties
IUPAC Name |
N-(2-amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24F2N2O.ClH/c18-17(19)10-6-2-5-9-14(17)11-16(22)21-12-15(20)13-7-3-1-4-8-13;/h1,3-4,7-8,14-15H,2,5-6,9-12,20H2,(H,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTNHLNXVGPPEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(CC1)(F)F)CC(=O)NCC(C2=CC=CC=C2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClF2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.